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Compound of Interest

Compound Name: Elagolix Sodium

Cat. No.: B008386 Get Quote

The following guidelines provide essential safety and logistical information for the proper

disposal of Elagolix Sodium, tailored for researchers, scientists, and drug development

professionals. These procedures are designed to ensure the safe handling and disposal of this

compound in a laboratory setting, in compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles with side-shields, gloves, and a lab coat.

[1] Handle Elagolix Sodium in a well-ventilated area to avoid inhalation of dust or aerosols.[2]

[3] In case of a spill, avoid generating dust, and collect the material using appropriate methods

for containment and cleaning up, such as sweeping or vacuuming into a suitable, closed

container for disposal.[1][4]

Step-by-Step Disposal Protocol for Elagolix Sodium
Step 1: Waste Identification and Segregation

Characterize the Waste: Identify all waste containing Elagolix Sodium. This includes

unused or expired pure compounds, contaminated labware (e.g., vials, pipette tips, gloves),

and solutions.

Hazard Assessment: While some safety data sheets (SDS) state that Elagolix Sodium is

not a "Hazardous Chemical" under OSHA's standard, others classify it as a potential

reproductive toxin and aspiration hazard.[1][3][5] Therefore, as a precautionary measure, it is

best to manage it as a hazardous or potentially hazardous pharmaceutical waste.
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Segregate Waste: Do not mix Elagolix Sodium waste with other waste streams unless

compatibility is confirmed. Never dispose of Elagolix Sodium down the drain or in regular

trash.[1][6] It is crucial to prevent its discharge into drains, water courses, or onto the ground.

[1][3]

Step 2: Containment and Labeling

Primary Container: Collect all Elagolix Sodium waste in a sturdy, leak-proof container that is

compatible with the chemical.[7] The container must be kept sealed except when adding

waste.[6][7]

Labeling: Affix a hazardous waste label to the container as soon as the first piece of waste is

added.[8] The label must include:

The words "Hazardous Waste".[8]

The full chemical name: "Elagolix Sodium". Avoid abbreviations.[7]

The specific contents and their approximate percentages.[7]

The date the waste was first added to the container (accumulation start date).[7]

Contact information for the responsible researcher or lab.[6]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Storage: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[6][8]

Secondary Containment: Place the primary waste container in secondary containment (e.g.,

a chemical-resistant tray or bin) to contain any potential leaks or spills.[7]

Storage Limits: Adhere to institutional and regulatory limits for the amount of waste stored in

an SAA (typically a maximum of 55 gallons of hazardous waste).[6]

Step 4: Disposal of Empty Containers
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Rinsing: A container that held Elagolix Sodium is not considered empty until it has been

thoroughly rinsed. The first rinse (rinsate) must be collected and disposed of as hazardous

waste.[7][9]

Defacing: Once properly rinsed and air-dried, obliterate or remove the original product label

before disposing of the container in the appropriate recycling or trash receptacle.[9]

Step 5: Arranging for Final Disposal

Contact EHS: When the waste container is full or you are ready to dispose of the material,

contact your institution's Environmental Health and Safety (EHS) department to request a

waste pickup.[6][7]

Licensed Disposal Vendor: Your EHS department will arrange for the transfer of the waste to

a licensed professional waste disposal service.[1][4] The standard and recommended final

disposal method for pharmaceutical waste like Elagolix Sodium is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1][4][10]

Regulatory Framework
The disposal of pharmaceutical waste is governed by multiple federal and state agencies.

Adherence to these regulations is mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b008386?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13240
https://www.capotchem.cn/doc/msds_832720-36-2.do
https://www.benchchem.com/product/b008386?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13240
https://www.capotchem.cn/doc/msds_832720-36-2.do
https://www.sandiegocounty.gov/content/dam/sdc/deh/hmd/pdf/HMG-8006%20(02-2022).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Body Governing Act/Rule Key Responsibilities Citation

Environmental

Protection Agency

(EPA)

Resource

Conservation and

Recovery Act (RCRA)

Sets federal

guidelines for the

management and

disposal of hazardous

waste, including

pharmaceuticals.

[11][12][13]

Environmental

Protection Agency

(EPA)

Subpart P of 40 CFR

part 266

Provides specific

management

standards for

hazardous waste

pharmaceuticals at

healthcare facilities.

[12][14]

State Environmental

Agencies

State-Specific

Regulations

May impose more

stringent requirements

for pharmaceutical

waste disposal than

federal law.

[10][11]

Occupational Safety &

Health Admin. (OSHA)

Hazard

Communication

Standard (29 CFR

1910.1200)

Requires chemical

manufacturers to

classify hazards and

employers to provide

information and

training.

[1]

Elagolix Sodium Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Elagolix Sodium waste from a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://www.sandiegocounty.gov/content/dam/sdc/deh/hmd/pdf/HMG-8006%20(02-2022).pdf
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13240
https://www.benchchem.com/product/b008386?utm_src=pdf-body
https://www.benchchem.com/product/b008386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(Unused Elagolix, Contaminated Labware)

Step 1: Identify & Segregate Waste
Treat as Potentially Hazardous

Empty Container?

Step 2: Contain in a Labeled,
Sealed, Compatible Container

Step 3: Store in Secondary Containment
within a Satellite Accumulation Area (SAA)

Step 4: Request Pickup
from Institutional EHS

EHS Transports Waste to
Licensed Disposal Facility

Step 5: Final Disposal
(Incineration)

No (Trace/Bulk)

Triple Rinse Container;
Collect First Rinsate as Hazardous Waste

Yes

Dispose of Rinsed Container
(Deface Label)

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of Elagolix Sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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